Cas no 2228716-71-8 (3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine)

3-(2-Chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine is a fluorinated tetrahydroquinoline derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a chloro-substituted tetrahydroquinoline core linked to a 1,1-difluoropropan-2-amine moiety, offering unique electronic and steric properties. The difluoromethyl group enhances metabolic stability and bioavailability, while the chloro substituent provides a reactive handle for further functionalization. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its rigid bicyclic framework and fluorine incorporation make it a promising scaffold for structure-activity relationship studies.

3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine structure

2228716-71-8 structure

Product Name:3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine

CAS No:2228716-71-8

MF:C₁₂H₁₅ClF₂N₂

MW:260.710708856583

CID:5853229

PubChem ID:165696455

Update Time:2025-06-14

3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine
- 2228716-71-8
- EN300-1961280
- Inchi： 1S/C12H15ClF2N2/c13-11-8(6-9(16)12(14)15)5-7-3-1-2-4-10(7)17-11/h5,9,12H,1-4,6,16H2
- InChI Key： ZSJZVWKVIRNZPH-UHFFFAOYSA-N
- SMILES： ClC1=C(CC(C(F)F)N)C=C2C(CCCC2)=N1

Computed Properties

Exact Mass: 260.0891825g/mol
Monoisotopic Mass: 260.0891825g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 38.9Å²

3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1961280-0.05g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	0.05g	$1452.0	2023-09-17
Enamine	EN300-1961280-0.1g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	0.1g	$1521.0	2023-09-17
Enamine	EN300-1961280-0.25g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	0.25g	$1591.0	2023-09-17
Enamine	EN300-1961280-0.5g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	0.5g	$1660.0	2023-09-17
Enamine	EN300-1961280-1.0g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	1g	$1729.0	2023-06-01
Enamine	EN300-1961280-2.5g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	2.5g	$3389.0	2023-09-17
Enamine	EN300-1961280-5.0g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	5g	$5014.0	2023-06-01
Enamine	EN300-1961280-10.0g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	10g	$7435.0	2023-06-01
Enamine	EN300-1961280-1g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	1g	$1729.0	2023-09-17
Enamine	EN300-1961280-5g	3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine	2228716-71-8	5g	$5014.0	2023-09-17

3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine Related Literature

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Additional information on 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2228716-71-8)

The compound 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2228716-71-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydroquinoline core and difluoropropanamine side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways.

In recent years, the demand for fluorinated compounds like 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. The inclusion of chloro and difluoro groups in its structure further enhances its reactivity, making it a valuable building block in synthetic chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine in drug discovery?" Studies suggest its potential in developing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Additionally, its heterocyclic framework is being explored for designing enzyme inhibitors, particularly in oncology and infectious diseases.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are investigating eco-friendly methods to produce 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine with minimal environmental impact. This aligns with the global push toward sustainable chemistry and reduced carbon footprint in industrial processes. The compound's CAS No. 2228716-71-8 is often referenced in patents and publications highlighting these advancements.

From a technical standpoint, the physicochemical properties of this compound are critical for its applications. Its logP value, solubility, and stability under various pH conditions are frequently studied parameters. These properties are essential for formulating drug candidates or agrochemical agents. Moreover, the compound's stereochemistry is a subject of interest, as enantiomeric purity can significantly influence its bioactivity.

In conclusion, 3-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)-1,1-difluoropropan-2-amine represents a versatile and highly researched molecule with broad potential in life sciences and material chemistry. Its CAS No. 2228716-71-8 serves as a key identifier for researchers and industry professionals exploring its multifaceted applications. As the scientific community continues to uncover its capabilities, this compound is poised to play a transformative role in next-generation therapeutics and beyond.